
Allylselenol: A Technical Deep Dive into its
Chemistry and Potential

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allylselenol

Cat. No.: B15417251 Get Quote

FOR IMMEDIATE RELEASE

[City, State] – [Date] – This technical guide provides a comprehensive overview of allylselenol
(prop-2-ene-1-selenol), a reactive organoselenium compound of interest to researchers,

scientists, and professionals in drug development. This document details its molecular

structure, chemical properties, synthesis protocols, and potential, though not yet fully

elucidated, biological significance.

Core Chemical Information
Allylselenol, with the IUPAC name prop-2-ene-1-selenol, is the selenium analog of the well-

known allyl alcohol. While a specific CAS number for allylselenol is not readily found in public

databases, its sulfur counterpart, allyl mercaptan (prop-2-ene-1-thiol), is registered under CAS

number 870-23-5. The absence of a dedicated CAS number for allylselenol may be attributed

to its inherent instability and high reactivity, which has limited its commercial availability and

extensive characterization.

Molecular Structure and Properties
The molecular structure of allylselenol consists of an allyl group (CH₂=CH-CH₂) bonded to a

selenol functional group (-SeH).

Molecular Formula: C₃H₆Se

Molecular Weight: 121.04 g/mol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15417251?utm_src=pdf-interest
https://www.benchchem.com/product/b15417251?utm_src=pdf-body
https://www.benchchem.com/product/b15417251?utm_src=pdf-body
https://www.benchchem.com/product/b15417251?utm_src=pdf-body
https://www.benchchem.com/product/b15417251?utm_src=pdf-body
https://www.benchchem.com/product/b15417251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15417251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative physical and spectroscopic data for allylselenol are scarce due to its instability.

However, data for its constituent functional groups and related compounds provide valuable

insights. General ⁷⁷Se NMR chemical shifts for selenols are typically observed in the range of

-80 ppm, while selenolates appear between -240 to -270 ppm relative to (CH₃)₂Se[1].

For comparative purposes, the properties of the analogous sulfur compound, allyl mercaptan,

are presented in the table below.

Property Value (for Allyl Mercaptan)

CAS Number 870-23-5

Molecular Formula C₃H₆S

Molecular Weight 74.14 g/mol

Boiling Point 67-68 °C

Density 0.898 g/mL at 25 °C

Refractive Index n20/D 1.4765

Synthesis of Allylselenol
The synthesis of allylselenol is challenged by its high reactivity and propensity for oxidation.

However, laboratory-scale preparations have been reported, primarily through the reduction of

diallyl diselenide.

Experimental Protocol: Reduction of Diallyl Diselenide
This protocol is a generalized procedure based on common methods for the synthesis of

selenols from diselenides.

Objective: To synthesize allylselenol by the reduction of diallyl diselenide.

Materials:

Diallyl diselenide

A suitable reducing agent (e.g., sodium borohydride, lithium aluminum hydride)
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Anhydrous, deoxygenated solvent (e.g., ethanol, tetrahydrofuran)

Inert gas atmosphere (e.g., argon or nitrogen)

Acid for workup (e.g., dilute hydrochloric acid)

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve diallyl diselenide in the

anhydrous solvent.

Cool the solution in an ice bath.

Slowly add the reducing agent to the stirred solution. The disappearance of the

yellow/orange color of the diselenide indicates the formation of the selenolate.

Once the reaction is complete, cautiously acidify the reaction mixture with a dilute acid to

protonate the selenolate, forming allylselenol.

The product is typically used immediately in subsequent reactions due to its instability. If

isolation is required, it must be performed under strictly anaerobic conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15417251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15417251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Allylselenol
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A simplified workflow for the synthesis of allylselenol.

Reactivity and Potential Applications
Allylselenol's high reactivity is a key feature, making it a potent nucleophile and a precursor

for the synthesis of other organoselenium compounds. The selenol moiety is readily oxidized,

often forming the corresponding diselenide.

While specific signaling pathways involving allylselenol have not been detailed in the

literature, organoselenium compounds, in general, are known for their significant biological

activities.[2] They often act as antioxidants and can modulate various cellular processes. The

unique redox properties of the selenium atom are central to these activities. It is plausible that

allylselenol could participate in biological systems as a precursor to other active selenium

species or interact with cellular thiols and other redox-active molecules.
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Potential Reactivity of Allylselenol
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Logical relationships of allylselenol's potential reactivity.

Conclusion
Allylselenol is a reactive and unstable organoselenium compound with potential for further

investigation in organic synthesis and medicinal chemistry. While its characterization has been

limited by its instability, the development of in situ generation techniques could unlock its utility

as a synthetic intermediate. Further research is warranted to explore its potential biological

activities and role in biochemical pathways, which could pave the way for novel therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Allylselenol: A Technical Deep Dive into its Chemistry
and Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15417251#allylselenol-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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